Cas no 1361882-60-1 (3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester)

• Product Name: 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester
• CAS No: 1361882-60-1
• MF: C₁₅H₁₁Cl₂FO₂
• MW: 313.151046037674
• CID: 4994599
• Update Time: 2025-06-08

3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester

• Inchi： 1S/C15H11Cl2FO2/c1-2-20-15(19)13-4-3-12(18)8-14(13)9-5-10(16)7-11(17)6-9/h3-8H,2H2,1H3
• InChI Key： AMXSALFMWRYWRH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=CC=1C(=O)OCC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester

3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester (CAS No. 1361882-60-1): An Overview

3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester (CAS No. 1361882-60-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery, materials science, and organic synthesis. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

The molecular formula of 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester is C₁₇H₁₂Cl₂F₁O₂. The presence of chlorine and fluorine atoms in the biphenyl core imparts unique electronic and steric properties to the molecule, making it a valuable building block for the synthesis of more complex organic compounds. The ethyl ester group adds further functional versatility, enabling a wide range of chemical transformations.

In terms of physical properties, 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester is a solid at room temperature with a melting point of approximately 95°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it amenable to various synthetic protocols and analytical techniques.

The synthesis of 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester typically involves multistep reactions. One common approach is to start with the corresponding biphenyl derivative and introduce the chlorine and fluorine substituents through electrophilic aromatic substitution reactions. The carboxylic acid group can then be introduced via a Friedel-Crafts acylation or a similar reaction, followed by esterification to form the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In the realm of pharmaceutical research, 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester has shown promise as a lead compound for drug discovery. Its unique electronic properties make it an attractive scaffold for the development of new therapeutic agents. For instance, recent studies have explored its potential as an inhibitor of specific enzymes involved in various diseases, including cancer and neurodegenerative disorders. The ability to fine-tune the substituents on the biphenyl core allows researchers to optimize the compound's pharmacological properties for specific therapeutic targets.

Beyond pharmaceutical applications, 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester has found use in materials science. Its rigid biphenyl structure and functional groups make it suitable for the synthesis of advanced polymers and liquid crystals. These materials exhibit unique optical and electronic properties, making them valuable for applications in display technologies, sensors, and other high-tech devices.

In organic synthesis, 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester serves as a versatile intermediate for the preparation of more complex molecules. Its reactivity can be harnessed to introduce functional groups or modify existing ones, facilitating the construction of intricate molecular architectures. This makes it an essential tool in synthetic chemistry laboratories around the world.

The environmental impact of compounds like 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester is an important consideration in their development and use. Recent studies have focused on understanding their biodegradability and potential ecological effects. Efforts are underway to develop greener synthetic methods that minimize environmental footprint while maintaining high yields and purity.

In conclusion, 3',5'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid ethyl ester (CAS No. 1361882-60-1) is a multifaceted compound with broad applications in chemistry and related fields. Its unique molecular structure and functional groups make it a valuable asset for drug discovery, materials science, and organic synthesis. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.